![molecular formula C14H16ClN B6188096 ({[1,1'-biphenyl]-3-yl}methyl)(methyl)amine hydrochloride CAS No. 2639415-97-5](/img/new.no-structure.jpg)
({[1,1'-biphenyl]-3-yl}methyl)(methyl)amine hydrochloride
Overview
Description
({[1,1’-biphenyl]-3-yl}methyl)(methyl)amine hydrochloride is a chemical compound that belongs to the class of organic compounds known as biphenyls. These compounds are characterized by the presence of two benzene rings connected by a single bond. The compound is often used in various chemical reactions and has applications in scientific research, particularly in the fields of chemistry and biology.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of ({[1,1’-biphenyl]-3-yl}methyl)(methyl)amine hydrochloride typically involves the reaction of 3-bromomethylbiphenyl with methylamine. The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, under reflux conditions. The resulting product is then treated with hydrochloric acid to form the hydrochloride salt.
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade solvents and reagents, and the reaction conditions are optimized for maximum yield and purity. The final product is purified using techniques such as recrystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
({[1,1’-biphenyl]-3-yl}methyl)(methyl)amine hydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Nucleophiles such as sodium azide or sodium cyanide in polar aprotic solvents.
Major Products Formed
Oxidation: Biphenyl carboxylic acids.
Reduction: Biphenylmethylamine.
Substitution: Biphenyl derivatives with various functional groups.
Scientific Research Applications
Chemistry
In chemistry, ({[1,1’-biphenyl]-3-yl}methyl)(methyl)amine hydrochloride is used as a building block for the synthesis of more complex molecules. It is also used in the study of reaction mechanisms and the development of new synthetic methodologies.
Biology
In biological research, the compound is used to study the interactions between small molecules and biological macromolecules. It is also used in the development of new drugs and therapeutic agents.
Medicine
The compound has potential applications in medicine, particularly in the development of new pharmaceuticals. It is used in the study of drug-receptor interactions and the design of new therapeutic agents.
Industry
In the industrial sector, ({[1,1’-biphenyl]-3-yl}methyl)(methyl)amine hydrochloride is used in the production of specialty chemicals and materials. It is also used in the development of new catalysts and other industrial processes.
Mechanism of Action
The mechanism of action of ({[1,1’-biphenyl]-3-yl}methyl)(methyl)amine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.
Comparison with Similar Compounds
Similar Compounds
Allylamine: An organic compound with the formula C3H5NH2, used in the production of pharmaceuticals and polymers.
2-Bromoethylamine: A compound used as a reactant in the synthesis of various organic molecules.
Uniqueness
({[1,1’-biphenyl]-3-yl}methyl)(methyl)amine hydrochloride is unique due to its biphenyl structure, which imparts specific chemical and biological properties. This makes it a valuable compound in various fields of research and industry.
Properties
CAS No. |
2639415-97-5 |
|---|---|
Molecular Formula |
C14H16ClN |
Molecular Weight |
233.7 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
